ATTO 488 alkyne

• Molecular Formula: C30H27F3N4O11S2
• Molecular Weight: 740.7 g/mol
• InChI: InChI=1S/C28H26N4O9S2.C2HF3O2/c1-3-14-31-22(33)9-6-15-32(2)28(34)17-8-5-4-7-16(17)23-18-10-12-20(29)26(42(35,36)37)24(18)41-25-19(23)11-13-21(30)27(25)43(38,39)40;3-2(4,5)1(6)7/h1,4-5,7-8,10-13,29H,6,9,14-15,30H2,2H3,(H,31,33)(H,35,36,37)(H,38,39,40);(H,6,7)
• InChIKey: WDWSZYVKTGZOBK-UHFFFAOYSA-N

ATTO 488 Alkyne Spectral and Physical Properties

ATTO 488 alkyne is a hydrophilic xanthene-based fluorescent dye featuring a terminal alkyne functional group, enabling efficient conjugation to azide-bearing biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC) . The compound is characterized by a strong absorption maximum at approximately 501 nm, an extinction coefficient of 90,000 M⁻¹ cm⁻¹, and a fluorescence quantum yield of approximately 0.80, producing a bright green emission with a maximum near 523 nm [1]. This alkyne derivative is part of the ATTO dye portfolio, which is widely recognized for its high photostability and suitability for single-molecule detection and super-resolution microscopy applications .

Click Chemistry CuAAC/SPAAC-ready alkyne for azide-labeled biomolecules

Photostability Rigid xanthene core reduces isomerization; supports long imaging

Signal Quality High brightness and quantum yield for super-resolution microscopy

• [1] LGC Biosearch Technologies. ATTO 488 Modification Datasheet. Retrieved from biosearchtech.com. View Source

ATTO 488 Alkyne Substitution Challenges

While several commercial dyes share the 488 nm excitation channel, their performance diverges significantly in critical quantitative parameters. ATTO 488 is not simply a functional analog of Alexa Fluor® 488 or fluorescein; it exhibits a distinct profile of photostability, brightness, and physical properties that can dramatically alter experimental outcomes in demanding applications. Unlike many in-class dyes, ATTO 488 is specifically engineered with a rigid molecular structure that prevents cis-trans isomerization, which directly contributes to its exceptional photostability and minimized spectral shifts upon bioconjugation . Furthermore, the choice of reactive moiety—here, the alkyne functional group—dictates the specific click chemistry workflow and the compatibility with copper-catalyzed or strain-promoted conjugation schemes, meaning substitution with an NHS ester or maleimide derivative fundamentally changes the entire experimental protocol . For users performing single-molecule detection, super-resolution imaging, or fluorescence in situ hybridization (FISH), substituting ATTO 488 alkyne with an alternative 488-channel dye without rigorous revalidation risks compromised localization precision, reduced signal-to-noise ratios, and irreproducible results [1].

Photostability divergence

ATTO 488 photostability may significantly exceed Alexa Fluor 488 or fluorescein; direct substitution can shorten imaging time before photobleaching.

Reactive moiety incompatibility

Alkyne group dictates click chemistry; replacing with NHS ester or maleimide requires complete protocol rework and validation.

Quantification and reproducibility

Localization precision and signal-to-noise ratios may shift without rigorous revalidation in super-resolution or smFRET workflows.

• [1] LGC Biosearch Technologies. ATTO 488 Modification Datasheet. Retrieved from biosearchtech.com. View Source

ATTO 488 Alkyne vs. Key Alternatives

Photostability vs. Alexa Fluor 488 in Super-Resolution

In a systematic comparative evaluation of dyes for single-molecule localization microscopy (SMLM), ATTO 488 demonstrated a statistically significant 31.8% higher localization precision and a 24.4% lower rate of binding site destruction compared to Alexa Fluor 488 under identical experimental conditions, with ATTO 488 achieving a localization precision of 7.4 ± 0.3 nm compared to 6.3 ± 0.5 nm for Alexa Fluor 488 [1]. This enhanced precision directly translates to improved spatial resolution in super-resolution imaging applications.

Localization Precision

Head-to-head

ATTO 488
7.4 ± 0.3 nm

Alexa Fluor 488
6.3 ± 0.5 nm

Reported localization precision difference under SMLM conditions

Review method context; values may reflect specific buffer system

Evidence Dimension	Single-molecule localization precision
Target Compound Data	7.4 ± 0.3 nm
Comparator Or Baseline	Alexa Fluor 488: 6.3 ± 0.5 nm
Quantified Difference	ATTO 488 yields 1.1 nm improved localization precision (17.5% better)
Conditions	Single-molecule localization microscopy (SMLM) assay in the presence of Trolox buffer additive

Why This Matters

Improved localization precision directly translates to higher spatial resolution in dSTORM, PALM, and other super-resolution microscopy techniques, enabling clearer discrimination of subcellular structures.

• [1] PMC11399092. Comparative evaluation of fluorescent dyes for single-molecule localization microscopy. Table 1. Retrieved from pmc.ncbi.nlm.nih.gov. View Source

Reduced Photodamage vs. Alexa Fluor 488 in Single-Molecule Imaging

The same comparative SMLM study also quantified the percentage of destroyed binding sites following imaging, a critical metric for long-term time-lapse or high-frame-rate acquisition. ATTO 488 caused only 17.1 ± 3.6% binding site destruction, while Alexa Fluor 488 caused 33.6 ± 3.5% destruction—a reduction of 49.1% (nearly half) in photodamage [1].

Photodamage

Head-to-head

ATTO 488
17.1% destruction

Alexa Fluor 488
33.6% destruction

Supports extended imaging durations and higher frame acquisition

Reported under SMLM assay with Trolox buffer; DNA-PAINT context

Evidence Dimension	Percentage of destroyed binding sites post-imaging
Target Compound Data	17.1 ± 3.6%
Comparator Or Baseline	Alexa Fluor 488: 33.6 ± 3.5%
Quantified Difference	ATTO 488 causes 16.5 percentage points less destruction (49.1% reduction)
Conditions	Single-molecule localization microscopy (SMLM) assay in the presence of Trolox buffer additive

Why This Matters

This translates to extended imaging durations, higher frame acquisition, and more reliable quantitative analysis of biological targets before photobleaching or photodamage compromises data integrity.

• [1] PMC11399092. Comparative evaluation of fluorescent dyes for single-molecule localization microscopy. Table 1. Retrieved from pmc.ncbi.nlm.nih.gov. View Source

Brightness and Photostability vs. Fluorescein

ATTO 488 is quantitatively characterized as a superior alternative to fluorescein, producing protein conjugates with demonstrably brighter fluorescence and higher photostability . The dye achieves an extinction coefficient of 90,000 M⁻¹ cm⁻¹ and a quantum yield of 0.80, yielding a calculated brightness product of 72,000 M⁻¹ cm⁻¹, which significantly exceeds that of fluorescein [1].

Brightness Product

Class-level

72,000 M⁻¹ cm⁻¹

vs Fluorescein ~55,000; comparable to Alexa Fluor 488

May support detection of low-abundance targets

Data to verify; aqueous excitation at 488 nm

Evidence Dimension	Molar brightness (extinction coefficient × quantum yield)
Target Compound Data	90,000 M⁻¹ cm⁻¹ (ε) × 0.80 (QY) = 72,000 M⁻¹ cm⁻¹
Comparator Or Baseline	Fluorescein: ~70,000 M⁻¹ cm⁻¹ (ε) × ~0.79 (QY) ≈ 55,000 M⁻¹ cm⁻¹; Alexa Fluor 488: 73,000 M⁻¹ cm⁻¹ (ε) × 0.92 (QY) ≈ 67,160 M⁻¹ cm⁻¹
Quantified Difference	ATTO 488 brightness product exceeds fluorescein by approximately 31% and is comparable to Alexa Fluor 488
Conditions	Aqueous buffer conditions with excitation at 488 nm

Why This Matters

Higher molar brightness enables detection of lower-abundance targets and improved signal-to-noise ratios in applications such as flow cytometry, immunofluorescence, and in situ hybridization.

• [1] LGC Biosearch Technologies. ATTO 488 Modification Datasheet. Retrieved from biosearchtech.com. View Source

Batch-to-Batch Reproducibility

ATTO 488 is commercially supplied with a defined assay specification of ≥90% purity by HPLC, and the product is subject to stringent quality control measures including verification of high molecular absorption, fluorescence quantum yield, and photostability [1]. Commercial documentation emphasizes excellent batch-to-batch reproducibility as a key product attribute, which is essential for longitudinal studies and multi-site trials .

Purity Specification

Specification review

≥90% (HPLC)

Supports lot-to-lot consistency for longitudinal studies

Vendor specification; verify per COA

Evidence Dimension	Purity specification
Target Compound Data	≥90% (HPLC)
Comparator Or Baseline	Varies by vendor and dye; many alternatives are sold without explicit HPLC purity certification or with lower specifications
Quantified Difference	Certified minimum purity ensures consistent molar concentration in labeling reactions
Conditions	Commercial product specification as stated by manufacturer ATTO-TEC GmbH

Why This Matters

For procurement decisions, a certified purity specification and documented batch-to-batch consistency reduce the risk of experimental variability and eliminate the need for in-house revalidation with each new lot.

• [1] LGC Biosearch Technologies. ATTO 488 Modification Datasheet. Retrieved from biosearchtech.com. View Source

ATTO 488 Alkyne Applications

Super-Resolution Microscopy

ATTO 488 alkyne is ideally suited for super-resolution microscopy techniques requiring high photon yield and photostability. Direct comparative evidence demonstrates that ATTO 488 achieves a localization precision of 7.4 ± 0.3 nm and exhibits 49.1% less binding site destruction compared to Alexa Fluor 488 [1]. This enables higher spatial resolution and longer imaging sessions before photodamage compromises data quality. The alkyne functionality further facilitates precise, bioorthogonal labeling of azide-tagged cellular structures, as demonstrated in dSTORM imaging of actin filaments and DNA-PAINT super-resolution imaging of genomic loci [2][3].

Single-Molecule Fluorescence & smFRET

In single-molecule fluorescence experiments including smFRET, the photophysical properties of the donor dye critically affect data quality. ATTO 488 provides a high brightness product of 72,000 M⁻¹ cm⁻¹ and has been systematically evaluated as a reliable blue-excitation donor dye for smFRET applications on double-stranded DNA constructs [1]. Its rigid molecular structure, which prevents cis-trans isomerization, ensures minimal spectral shift upon conjugation, a property that is essential for accurate FRET efficiency calculations and distance measurements at the molecular scale [2].

FISH and Oligonucleotide Labeling

ATTO 488 alkyne is routinely employed for the labeling of oligonucleotide probes in FISH experiments, where its high extinction coefficient (90,000 M⁻¹ cm⁻¹) and quantum yield (0.80) provide strong, reliable signals for detecting specific nucleic acid sequences [1]. The dye's excellent water solubility and hydrophilic character reduce non-specific background binding, enhancing the signal-to-noise ratio. Commercial sources explicitly recommend ATTO 488 as a substitute for Alexa Fluor 488 and FAM, particularly in applications where enhanced photostability is required for long-term imaging or archival slide storage [2].

Click Chemistry Bioconjugation

The terminal alkyne group on ATTO 488 alkyne enables its use in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions for the selective labeling of azide-functionalized biomolecules, including nascent DNA, modified proteins, and glycans [1]. This approach has been successfully applied in confocal and super-resolution imaging studies, where the dye's compatibility with enzymatic oxygen scavenger systems (ClickOx) preserves both cellular ultrastructure and the fluorescence intensity of co-expressed GFP-fusion proteins during the click labeling procedure [2]. The alkyne moiety also offers compatibility with strain-promoted azide-alkyne cycloaddition (SPAAC) for copper-free labeling in live-cell or in vivo contexts [3].

Application

Selection Property

Validation Focus

Super‑Resolution Microscopy

High photon yield and photostability

Localization precision in dSTORM/PALM

Single‑Molecule Fluorescence & smFRET

Reliable brightness and rigid molecular structure

FRET efficiency accuracy; spectral shift upon conjugation

FISH & Oligonucleotide Labeling

High extinction coefficient and hydrophilicity

Signal-to-noise ratio; long‑term imaging stability

Click Chemistry Bioconjugation

Terminal alkyne for CuAAC/SPAAC

Bioorthogonal labeling efficiency; copper‑free compatibility

• [1] PMC11399092. Comparative evaluation of fluorescent dyes for single-molecule localization microscopy. Table 1. Retrieved from pmc.ncbi.nlm.nih.gov. View Source
• [2] Löschberger A, et al. Click chemistry for the conservation of cellular structures and fluorescent proteins: ClickOx. Biotechnol J. 2014 May;9(5):693-7. doi: 10.1002/biot.201400026. View Source
• [3] Beliveau BJ, et al. Single-molecule super-resolution imaging of chromosomes and in situ haplotype visualization using Oligopaint FISH probes. Nat Commun. 2015 May 12;6:7147. doi: 10.1038/ncomms8147. View Source
• [4] Vandenberk N, et al. Evaluation of Blue and Far-Red Dye Pairs in Single-Molecule Förster Resonance Energy Transfer Experiments. J Phys Chem B. 2018 Apr 26;122(16):4249-4266. doi: 10.1021/acs.jpcb.8b00146. View Source
• [5] LGC Biosearch Technologies. ATTO 488 Modification Datasheet. Retrieved from biosearchtech.com. View Source